Cas no 62577-91-7 (4-Cyclopropyloxybenzoic Acid Ethyl Ester)

• Product Name: 4-Cyclopropyloxybenzoic Acid Ethyl Ester
• CAS No: 62577-91-7
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 439540
• Update Time: 2025-06-11

4-Cyclopropyloxybenzoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(cyclopropyloxy)-, ethyl ester
• 4-Cyclopropyloxybenzoic Acid Ethyl Ester
• ethyl 4-cyclopropyloxybenzoate

• Inchi： 1S/C12H14O3/c1-2-14-12(13)9-3-5-10(6-4-9)15-11-7-8-11/h3-6,11H,2,7-8H2,1H3
• InChI Key： XMJJFWHFJIKHQD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OCC)=CC=1)C1CC1

Computed Properties

• Exact Mass: 206.09432

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 4-Cyclopropyloxybenzoic Acid Ethyl Ester

4-Cyclopropyloxybenzoic Acid Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 62577-791-7, commonly referred to as 4-Cyclopropyloxybenzoic Acid Ethyl Ester, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of benzoic acid, featuring a cyclopropyl group attached to the oxygen atom in the para position of the benzene ring. The ethyl ester functional group further enhances its chemical versatility, making it a valuable intermediate in various synthetic processes.

4-Cyclopropyloxybenzoic Acid Ethyl Ester has been extensively studied for its unique properties and potential applications. Recent research has highlighted its role in the development of advanced materials, particularly in the synthesis of high-performance polymers and coatings. The cyclopropyl group introduces strain into the molecule, which can be exploited to create materials with enhanced mechanical strength and thermal stability. This makes it a promising candidate for use in aerospace and automotive industries, where lightweight yet durable materials are highly sought after.

In the pharmaceutical sector, 4-Cyclopropyloxybenzoic Acid Ethyl Ester has shown potential as a precursor for drug delivery systems. Its ability to form stable ester linkages allows for the creation of controlled-release formulations, which are essential for optimizing therapeutic outcomes. Moreover, studies have demonstrated that this compound exhibits moderate anti-inflammatory activity, suggesting its potential as a lead compound in the development of novel anti-inflammatory drugs.

Recent advancements in synthetic methodology have further expanded the utility of 4-Cyclopropyloxybenzoic Acid Ethyl Ester. Researchers have developed efficient catalytic routes for its synthesis, enabling large-scale production with high yields and purity. These methods often involve transition metal catalysts or enzymatic approaches, which not only enhance reaction efficiency but also reduce environmental impact compared to traditional synthetic techniques.

The structural uniqueness of 4-Cyclopropyloxybenzoic Acid Ethyl Ester also makes it an attractive candidate for use in organic electronics. Its ability to form self-assembled monolayers on various substrates has been leveraged in the development of advanced sensors and electronic devices. For instance, studies have shown that thin films prepared from this compound exhibit excellent charge transport properties, making them suitable for use in organic field-effect transistors (OFETs) and photovoltaic devices.

In addition to its practical applications, 4-Cyclopropyloxybenzoic Acid Ethyl Ester has been a subject of fundamental research into molecular recognition and supramolecular chemistry. Its ability to form specific interactions with other molecules has been exploited in the design of molecular switches and sensors. Recent studies have demonstrated that this compound can act as a selective receptor for certain metal ions, offering new possibilities in ion sensing and separation technologies.

From an environmental perspective, 4-Cyclopropyloxybenzoic Acid Ethyl Ester has been evaluated for its biodegradability and eco-friendly properties. Research indicates that under specific conditions, this compound can undergo enzymatic degradation, reducing its persistence in natural environments. This makes it a more sustainable alternative to traditional organic compounds used in industrial applications.

In conclusion, 4-Cyclopropyloxybenzoic Acid Ethyl Ester (CAS No. 62577-791-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in modern material science and pharmacology. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to technological innovation and sustainable development.